Cas no 797047-10-0 (1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-)
797047-10-0 structure
Product Name:1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-
CAS No:797047-10-0
MF:C9H5BrFN3O2
MW:286.057304143906
CID:1798357
PubChem ID:67004648
Update Time:2025-04-21
1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-
- 1-(5-Bromo-3-fluoro-2-nitro-phenyl)-1H-pyrazole
- NTRKJJPPUVEYIZ-UHFFFAOYSA-N
- SCHEMBL1359504
- 797047-10-0
- 1-(5-bromo-3-fluoro-2-nitrophenyl)pyrazole
- A1-29543
- DB-102737
- 1-(5-Bromo-3-fluoro-2-nitrophenyl)-1H-pyrazole
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- Inchi: 1S/C9H5BrFN3O2/c10-6-4-7(11)9(14(15)16)8(5-6)13-3-1-2-12-13/h1-5H
- InChI Key: NTRKJJPPUVEYIZ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)N1C=CC=N1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 284.95492g/mol
- Monoisotopic Mass: 284.95492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 63.6Ų
1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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